![molecular formula C23H27N3O2 B6459638 7-methoxy-3-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one CAS No. 2549017-95-8](/img/structure/B6459638.png)
7-methoxy-3-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
Description
7-methoxy-3-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C23H27N3O2 and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound 7-methoxy-3-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is 377.21032711 g/mol and the complexity rating of the compound is 552. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7-methoxy-3-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-methoxy-3-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analgesia and Pain Management
This compound exhibits potential as an analgesic due to its structural resemblance to fentanyl analogs. Researchers have explored its binding affinity to opioid receptors, particularly the μ-opioid receptor. Further studies are needed to assess its efficacy, safety, and potential for clinical use in pain management .
Antitumor Activity
Quinazolinone derivatives have shown promise as antitumor agents. The methoxy substitution in this compound may enhance its cytotoxic effects against cancer cells. Investigating its mechanism of action, cellular uptake, and selectivity against specific cancer types is crucial .
Neuroprotection and Neurodegenerative Diseases
Given its piperidine moiety, this compound could modulate neurotransmitter systems. Researchers might explore its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer’s or Parkinson’s. Mechanistic studies should elucidate its impact on neuronal survival and synaptic function .
Antidepressant Potential
The phenylethyl group suggests possible interactions with serotonin receptors. Investigating its antidepressant properties, receptor binding profiles, and potential side effects could provide valuable insights for drug development .
Cardiovascular Applications
Quinazolinones have been studied for their vasodilatory effects. Researchers could explore the cardiovascular impact of this compound, including its potential as a vasodilator or antiarrhythmic agent. Animal models and in vitro assays are essential for validation .
properties
IUPAC Name |
7-methoxy-3-[[1-(1-phenylethyl)piperidin-4-yl]methyl]quinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2/c1-17(19-6-4-3-5-7-19)25-12-10-18(11-13-25)15-26-16-24-22-14-20(28-2)8-9-21(22)23(26)27/h3-9,14,16-18H,10-13,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMULSVAQCJVQGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methoxy-3-{[1-(1-phenylethyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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